Cas no 2138087-55-3 (2-(thiomorpholin-4-yl)quinazoline-5-carboxylic acid)

• Product Name: 2-(thiomorpholin-4-yl)quinazoline-5-carboxylic acid
• CAS No: 2138087-55-3
• MF: C₁₃H₁₃N₃O₂S
• MW: 275.326221227646
• CID: 5902023
• PubChem ID: 165873374
• Update Time: 2025-06-13

2-(thiomorpholin-4-yl)quinazoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(thiomorpholin-4-yl)quinazoline-5-carboxylic acid
• EN300-1162497
• 2138087-55-3

• Inchi： 1S/C13H13N3O2S/c17-12(18)9-2-1-3-11-10(9)8-14-13(15-11)16-4-6-19-7-5-16/h1-3,8H,4-7H2,(H,17,18)
• InChI Key： FVQYOFVZPBYUMX-UHFFFAOYSA-N
• SMILES： S1CCN(C2N=CC3C(C(=O)O)=CC=CC=3N=2)CC1

Computed Properties

• Exact Mass: 275.07284784g/mol
• Monoisotopic Mass: 275.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 91.6Ų

Additional information on 2-(thiomorpholin-4-yl)quinazoline-5-carboxylic acid

Comprehensive Overview of 2-(thiomorpholin-4-yl)quinazoline-5-carboxylic acid (CAS No. 2138087-55-3)

2-(thiomorpholin-4-yl)quinazoline-5-carboxylic acid (CAS No. 2138087-55-3) is a specialized quinazoline derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of heterocyclic compounds, which are widely explored for their bioactive potential. The presence of both thiomorpholine and carboxylic acid functional groups in its structure makes it a versatile candidate for drug development, particularly in targeting enzyme inhibition and modulating cellular pathways.

Recent trends in scientific literature highlight the growing interest in quinazoline-based compounds as key building blocks for small-molecule drugs. Researchers are particularly focused on their role in kinase inhibition, a hot topic in oncology and inflammatory disease research. The 2-(thiomorpholin-4-yl)quinazoline-5-carboxylic acid scaffold is being investigated for its potential to interact with ATP-binding sites of kinases, a mechanism that aligns with current precision medicine approaches. This aligns with frequently searched terms like "kinase inhibitors in cancer therapy" and "quinazoline derivatives in drug discovery," reflecting its relevance in modern pharmacology.

From a synthetic chemistry perspective, the CAS No. 2138087-55-3 compound offers intriguing possibilities for structure-activity relationship (SAR) studies. Its thiomorpholine moiety introduces sulfur-based hydrogen bonding capabilities, while the quinazoline core provides a rigid planar structure favorable for molecular docking simulations. These characteristics are frequently discussed in forums focusing on "computational drug design" and "fragment-based drug discovery," making it a compound of interest for both experimental and computational chemists.

The physicochemical properties of 2-(thiomorpholin-4-yl)quinazoline-5-carboxylic acid contribute to its drug-likeness, a crucial factor in medicinal chemistry optimization. With a molecular weight typically below 500 Da and the presence of both hydrogen bond donors and acceptors, this compound demonstrates favorable characteristics according to Lipinski's rule of five. These aspects are particularly relevant given the current emphasis on "oral bioavailability of small molecules" in pharmaceutical development, a topic that consistently ranks high in database searches.

In the context of intellectual property and patent landscapes, derivatives of 2138087-55-3 have appeared in several recent filings related to kinase-targeted therapies. This commercial interest underscores the compound's potential value in the competitive field of targeted drug development. The growing number of patent applications mentioning similar quinazoline carboxylic acids suggests expanding therapeutic applications, particularly in areas addressing unmet medical needs.

Analytical characterization of 2-(thiomorpholin-4-yl)quinazoline-5-carboxylic acid typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, which are standard tools in modern pharmaceutical analysis. The compound's distinct fragmentation pattern in mass spectrometry and characteristic proton environments in NMR make it readily identifiable, important considerations for researchers searching for "analytical methods for heterocyclic compounds" or "quality control in API development."

From a formulation perspective, the carboxylic acid group in 2138087-55-3 offers opportunities for salt formation, a common strategy to improve solubility and bioavailability of active pharmaceutical ingredients. This aspect connects with frequently searched topics like "pharmaceutical salt selection" and "formulation optimization strategies," demonstrating the compound's practical relevance beyond basic research.

Environmental and regulatory aspects of 2-(thiomorpholin-4-yl)quinazoline-5-carboxylic acid are also noteworthy. While not classified as hazardous, proper handling protocols are recommended, consistent with Good Laboratory Practice (GLP) standards. This aligns with increasing industry focus on "green chemistry in pharmaceutical synthesis" and "sustainable drug development," topics that have seen rising search volumes in recent years.

The future research directions for CAS No. 2138087-55-3 likely include exploration of its prodrug derivatives and investigation of its metabolic stability, two areas that consistently appear in literature searches related to "improving drug pharmacokinetics." As the pharmaceutical industry continues to emphasize translational research, compounds with well-characterized scaffolds like this quinazoline derivative will remain important tools in bridging the gap between discovery and clinical application.